Cas no 1447944-25-3 (benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate)

• Product Name: benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate
• CAS No: 1447944-25-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD31650022
• CID: 4605392
• Update Time: 2025-10-28

benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl1-(1-hydroxyethyl)cyclopropanecarboxylate(WXC07952)
• benzyl1-(1-hydroxyethyl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 1-(1-hydroxyethyl)-, phenylmethyl ester
• benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate

• MDL： MFCD31650022
• Inchi： 1S/C13H16O3/c1-10(14)13(7-8-13)12(15)16-9-11-5-3-2-4-6-11/h2-6,10,14H,7-9H2,1H3
• InChI Key： JGWHKBIJADJSPL-UHFFFAOYSA-N
• SMILES： C1(C(O)C)(C(OCC2=CC=CC=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate

Research Brief on Benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate (CAS: 1447944-25-3): Recent Advances and Applications

Benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate (CAS: 1447944-25-3) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate via a stereoselective cyclopropanation reaction, highlighting its utility as a chiral building block for complex molecules. The compound's cyclopropane ring and hydroxyl group provide a rigid yet functionalizable scaffold, making it an attractive candidate for structure-activity relationship (SAR) studies. Researchers have successfully incorporated this moiety into protease inhibitors, showing promising activity against SARS-CoV-2 main protease (M^pro) in vitro.

In the context of anticancer research, benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate has been utilized as a precursor for the synthesis of cyclopropane-containing HDAC (histone deacetylase) inhibitors. A recent patent (WO2023056321) disclosed derivatives of this compound exhibiting nanomolar potency against multiple cancer cell lines, with improved metabolic stability compared to existing HDAC inhibitors. Molecular docking studies suggest that the cyclopropane ring enhances binding affinity by inducing conformational constraints in the target enzyme.

Pharmacokinetic studies of benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate derivatives have revealed interesting properties. The compound's logP value (2.1) and polar surface area (45 Ų) indicate favorable membrane permeability while maintaining sufficient solubility for oral bioavailability. Metabolic stability assays in human liver microsomes showed a half-life of >120 minutes, suggesting potential for once-daily dosing regimens in clinical applications.

Ongoing research is exploring the use of benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate in PROTAC (proteolysis targeting chimera) design, where its rigid structure serves as an optimal linker between target-binding and E3 ligase-recruiting moieties. Preliminary results presented at the 2024 ACS Spring Meeting demonstrated successful degradation of BRD4 protein in leukemia cells using PROTACs incorporating this scaffold, with DC50 values in the low nanomolar range.

In conclusion, benzyl 1-(1-hydroxyethyl)cyclopropanecarboxylate (CAS: 1447944-25-3) represents a valuable chemical scaffold with diverse applications in medicinal chemistry. Its recent utilization in antiviral and anticancer drug discovery, along with emerging applications in targeted protein degradation, positions this compound as a significant focus area for future research. The compound's synthetic accessibility and favorable physicochemical properties further enhance its potential as a platform for developing next-generation therapeutics.